Cas no 2169591-00-6 (2-bromoethyl 1,3-thiazole-4-carboxylate)

• Product Name: 2-bromoethyl 1,3-thiazole-4-carboxylate
• CAS No: 2169591-00-6
• MF: C₆H₆BrNO₂S
• MW: 236.086339473724
• CID: 6383624
• PubChem ID: 150389236
• Update Time: 2025-10-30

2-bromoethyl 1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-bromoethyl 1,3-thiazole-4-carboxylate
• EN300-1571159
• 2169591-00-6

• Inchi： 1S/C6H6BrNO2S/c7-1-2-10-6(9)5-3-11-4-8-5/h3-4H,1-2H2
• InChI Key： HBIQSFYYEDCBIV-UHFFFAOYSA-N
• SMILES： BrCCOC(C1=CSC=N1)=O

Computed Properties

• Exact Mass: 234.93026g/mol
• Monoisotopic Mass: 234.93026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 67.4Ų

Additional information on 2-bromoethyl 1,3-thiazole-4-carboxylate

Comprehensive Overview of 2-Bromoethyl 1,3-Thiazole-4-Carboxylate (CAS No. 2169591-00-6)

2-Bromoethyl 1,3-thiazole-4-carboxylate (CAS No. 2169591-00-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiazole family, a heterocyclic structure known for its diverse biological activities. The presence of both bromoethyl and carboxylate functional groups makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics and bioconjugation techniques.

In recent years, the thiazole moiety has become a hotspot in medicinal chemistry due to its prevalence in FDA-approved drugs. Compounds like 2-bromoethyl 1,3-thiazole-4-carboxylate are often explored for their role in covalent inhibitor design, a trending topic in targeted cancer therapies. The bromoethyl group serves as an excellent leaving group, enabling nucleophilic substitution reactions, which are critical for modifying biomolecules. This aligns with the growing interest in click chemistry and proteolysis-targeting chimeras (PROTACs), which rely on such reactive intermediates.

From a synthetic perspective, CAS No. 2169591-00-6 is valued for its role in constructing heterocyclic scaffolds. The thiazole ring is a common motif in antimicrobial agents and anti-inflammatory drugs, making this compound a key building block. Its carboxylate functionality also allows for further derivatization, such as esterification or amidation, which are frequently discussed in green chemistry forums. As sustainability gains traction, researchers are optimizing reactions involving this compound to reduce waste and improve atom economy.

The compound’s physicochemical properties, such as solubility and stability, are frequently queried in scientific databases. Studies suggest that 2-bromoethyl 1,3-thiazole-4-carboxylate exhibits moderate polarity, making it suitable for organic solvent-based reactions. This characteristic is crucial for high-throughput screening workflows, where solubility issues often hinder progress. Additionally, its compatibility with microwave-assisted synthesis has been explored, addressing the demand for faster and more efficient reaction methodologies.

Another area of interest is the compound’s potential in material science. Thiazole derivatives are increasingly studied for their electronic properties, particularly in organic semiconductors and photovoltaic cells. The bromoethyl group’s reactivity could facilitate polymerization or cross-linking, opening doors to innovative polymeric materials. This aligns with the surge in searches for sustainable materials and renewable energy solutions, highlighting the compound’s multidisciplinary relevance.

In conclusion, 2-bromoethyl 1,3-thiazole-4-carboxylate (CAS No. 2169591-00-6) is a multifaceted compound with broad applications in drug development, agrochemicals, and advanced materials. Its unique structural features and reactivity profile make it a valuable asset in modern research, addressing pressing challenges in healthcare and technology. As scientific inquiries evolve, this compound is poised to remain a focal point in innovative chemistry.